Cas no 1219804-33-7 (4-Chloro-α,α,α-trifluorotoluene-d4)

• Product Name: 4-Chloro-α,α,α-trifluorotoluene-d4
• CAS No: 1219804-33-7
• MF: C₇H₄ClF₃
• MW: 184.579518318176
• CID: 1066370
• Update Time: 2023-11-22

4-Chloro-α,α,α-trifluorotoluene-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-α,α,α-trifluorotoluene-d4
• 4-CHLORO-A,A,A-TRIFLUOROTOLUENE-D4

• Inchi： 1S/C7H4ClF3/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H/i1D,2D,3D,4D
• InChI Key： QULYNCCPRWKEMF-RHQRLBAQSA-N
• SMILES： C1(Cl)=C([2H])C([2H])=C(C(F)(F)F)C([2H])=C1[2H]

Computed Properties

• Exact Mass: 184.02
• Monoisotopic Mass: 184.02
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes